Cas no 1503871-69-9 (5-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidin-2-amine)

5-Chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidin-2-amine is a synthetic organic compound featuring a pyrimidine core substituted with a chloro group at the 5-position and an amine-linked phenethyl moiety with 3,4-dimethoxy substituents. This structure confers potential utility as an intermediate in pharmaceutical and agrochemical research, particularly in the development of kinase inhibitors or bioactive molecules targeting CNS disorders. The chloro and dimethoxy groups enhance reactivity and solubility, facilitating further derivatization. Its well-defined molecular architecture allows for precise modifications, making it valuable in structure-activity relationship (SAR) studies. The compound’s purity and stability under standard conditions ensure reliable performance in synthetic applications.

5-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidin-2-amine structure

1503871-69-9 structure

Product Name:5-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidin-2-amine

CAS No:1503871-69-9

MF:C₁₄H₁₆ClN₃O₂

MW:293.748742103577

CID:5310921

PubChem ID:79555344

Update Time:2025-10-28

5-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-2-pyrimidinamine
- 1503871-69-9
- AKOS018111260
- F6754-9195
- 5-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidin-2-amine
- Inchi： 1S/C14H16ClN3O2/c1-19-12-4-3-10(7-13(12)20-2)5-6-16-14-17-8-11(15)9-18-14/h3-4,7-9H,5-6H2,1-2H3,(H,16,17,18)
- InChI Key： OPQGEOTWIXWAKH-UHFFFAOYSA-N
- SMILES： ClC1C=NC(=NC=1)NCCC1C=CC(=C(C=1)OC)OC

Computed Properties

Exact Mass: 293.0931045g/mol
Monoisotopic Mass: 293.0931045g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 56.3Å²

Experimental Properties

Density: 1.263±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 457.2±55.0 °C(Predicted)
pka: 1.87±0.10(Predicted)

5-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6754-9195-2μmol	5-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidin-2-amine	1503871-69-9	2μmol	$85.5	2023-09-07
Life Chemicals	F6754-9195-5μmol	5-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidin-2-amine	1503871-69-9	5μmol	$94.5	2023-09-07
Life Chemicals	F6754-9195-10μmol	5-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidin-2-amine	1503871-69-9	10μmol	$103.5	2023-09-07
Life Chemicals	F6754-9195-20μmol	5-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidin-2-amine	1503871-69-9	20μmol	$118.5	2023-09-07
Life Chemicals	F6754-9195-1mg	5-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidin-2-amine	1503871-69-9	1mg	$81.0	2023-09-07
Life Chemicals	F6754-9195-2mg	5-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidin-2-amine	1503871-69-9	2mg	$88.5	2023-09-07
Life Chemicals	F6754-9195-3mg	5-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidin-2-amine	1503871-69-9	3mg	$94.5	2023-09-07
Life Chemicals	F6754-9195-4mg	5-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidin-2-amine	1503871-69-9	4mg	$99.0	2023-09-07
Life Chemicals	F6754-9195-5mg	5-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidin-2-amine	1503871-69-9	5mg	$103.5	2023-09-07
Life Chemicals	F6754-9195-10mg	5-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidin-2-amine	1503871-69-9	10mg	$118.5	2023-09-07

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Additional information on 5-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidin-2-amine

5-Chloro-N-[2-(3,4-Dimethoxyphenyl)Ethyl]Pyrimidin-2-Amine: A Comprehensive Overview

5-Chloro-N-[2-(3,4-Dimethoxyphenyl)ethyl]pyrimidin-2-amine, also known by its CAS number 1503871-69-9, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and applications in drug design.

The structure of 5-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidin-2-amine consists of a pyrimidine ring substituted with a chlorine atom at the 5-position and an N-substituent at the 2-position. The N-substituent is a 2-(3,4-dimethoxyphenyl)ethyl group, which introduces additional complexity and functionality to the molecule. This substitution pattern is designed to enhance the compound's pharmacokinetic properties and bioavailability.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the chlorine atom at the 5-position in this compound contributes to its electronic properties, potentially influencing its interaction with biological targets. Additionally, the dimethoxyphenyl group attached to the ethyl chain may play a role in modulating the compound's lipophilicity and receptor binding affinity.

In terms of synthesis, 5-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidin-2-amine can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored optimized synthetic pathways to improve yield and purity, ensuring that this compound can be produced efficiently for further studies.

The biological activity of this compound has been a focus of recent investigations. In vitro assays have demonstrated its potential as an inhibitor of certain protein kinases, which are key targets in cancer therapy. Furthermore, preliminary pharmacokinetic studies suggest that it has favorable absorption characteristics, making it a promising candidate for drug development.

Another area of interest is the application of 5-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidin-2-amine in materials science. Its unique electronic structure makes it a potential candidate for use in organic electronics or as a component in advanced materials with tailored properties.

In conclusion, 5-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidin-2-amine, with its CAS number 1503871-69-9, represents an intriguing compound with multifaceted applications across various scientific domains. Ongoing research continues to uncover its full potential, positioning it as a valuable tool in both academic and industrial settings.